Cas no 955082-95-8 (Trans-3-Fluoropiperidin-4-Ol)

• Product Name: Trans-3-Fluoropiperidin-4-Ol
• CAS No: 955082-95-8
• MF: C₅H₁₀FNO
• MW: 119.137404918671
• MDL: MFCD28014013
• CID: 4661816
• Update Time: 2025-06-13

Trans-3-Fluoropiperidin-4-Ol Chemical and Physical Properties

Names and Identifiers

• Trans-3-Fluoropiperidin-4-Ol(WX601313)
• Trans-3-Fluoropiperidin-4-Ol
• trans-3-Fluoro-4-hydroxypiperidine

• MDL： MFCD28014013
• Inchi： 1S/C5H10FNO/c6-4-3-7-2-1-5(4)8/h4-5,7-8H,1-3H2/t4-,5-/m1/s1
• InChI Key： BZSUXEBLJMWFSV-RFZPGFLSSA-N
• SMILES： N1CC[C@@H](O)[C@H](F)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0

Additional information on Trans-3-Fluoropiperidin-4-Ol

Research Briefing on Trans-3-Fluoropiperidin-4-Ol (CAS: 955082-95-8) in Chemical Biology and Pharmaceutical Applications

Trans-3-Fluoropiperidin-4-Ol (CAS: 955082-95-8) is a fluorinated piperidine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a versatile building block for the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies have highlighted its role as a key intermediate in the synthesis of novel pharmacophores targeting G protein-coupled receptors (GPCRs) and neurotransmitter transporters.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Trans-3-Fluoropiperidin-4-Ol in the design of selective dopamine D3 receptor antagonists. The researchers utilized this scaffold to improve blood-brain barrier permeability while maintaining high receptor affinity, achieving a 15-fold increase in selectivity compared to previous analogs. The fluorination at the 3-position was found to significantly influence the compound's conformational stability and binding kinetics, as revealed by X-ray crystallography and molecular dynamics simulations.

In the field of enzyme inhibition, a recent patent application (WO2023051234) disclosed novel Trans-3-Fluoropiperidin-4-Ol derivatives as potent inhibitors of histone deacetylase 6 (HDAC6). The lead compound from this series exhibited IC50 values in the low nanomolar range (2.3 nM) with excellent selectivity over other HDAC isoforms. This discovery opens new avenues for the treatment of neurodegenerative diseases and certain cancers where HDAC6 plays a crucial pathological role.

Pharmacokinetic studies of Trans-3-Fluoropiperidin-4-Ol derivatives have shown promising results in preclinical models. A 2024 publication in ACS Chemical Neuroscience reported that fluorinated analogs demonstrated improved metabolic stability compared to their non-fluorinated counterparts, with hepatic microsomal half-lives extending beyond 120 minutes in human liver microsomes. The presence of the fluorine atom at the 3-position was found to reduce cytochrome P450-mediated oxidation, addressing a common metabolic liability in piperidine-containing drugs.

The synthetic accessibility of Trans-3-Fluoropiperidin-4-Ol has been significantly improved through recent methodological advances. A 2023 Organic Process Research & Development paper described a scalable, asymmetric synthesis route with 78% overall yield and >99% enantiomeric excess. This process utilizes a biocatalytic resolution step followed by stereospecific fluorination, representing a green chemistry approach to large-scale production of this valuable intermediate.

Emerging applications in radiopharmaceuticals have further expanded the utility of Trans-3-Fluoropiperidin-4-Ol. Researchers at several academic medical centers are investigating 18F-labeled derivatives for positron emission tomography (PET) imaging of neuroreceptor systems. The fluorine atom in the scaffold provides an ideal site for isotopic labeling without altering the molecule's pharmacological properties, making it particularly valuable for CNS drug development and diagnostic applications.

In conclusion, Trans-3-Fluoropiperidin-4-Ol (CAS: 955082-95-8) continues to demonstrate its importance as a privileged structure in medicinal chemistry. Recent advancements have solidified its position as a key scaffold for CNS-targeted therapeutics, enzyme inhibitors, and diagnostic agents. The compound's unique stereoelectronic properties, coupled with improved synthetic accessibility, suggest it will remain a focus of pharmaceutical research in the coming years, particularly in areas requiring precise control of molecular conformation and metabolic stability.